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Compound of Interest

Compound Name: Propionitrile

Cat. No.: B7769516

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Propionitrile (also known as ethyl cyanide or propanenitrile) is a versatile solvent and a key
building block in organic synthesis, finding applications in pharmaceutical and chemical
industries. However, its high toxicity and flammability necessitate stringent safety protocols in a
laboratory setting. This guide provides a comprehensive overview of the safe handling, storage,
and disposal of propionitrile, along with emergency procedures and detailed technical data to
ensure the well-being of laboratory personnel and compliance with safety standards.
Propionitrile is a colorless liquid with a sweet, ethereal odor.[1][2] It is highly flammable and
can be fatal if swallowed, inhaled, or in contact with skin.[3][4][5] The toxicity of propionitrile is
linked to its metabolic conversion to cyanide in the body.[1][2] Strict adherence to the protocols
outlined in this document is crucial for mitigating the risks associated with the use of this
compound.

Chemical and Physical Properties

A thorough understanding of propionitrile’'s physical and chemical properties is fundamental to
its safe handling. These properties dictate its behavior under various laboratory conditions and
inform the design of safe experimental setups.
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Property Value Reference
Molecular Formula CsHsN [2][6]
Molecular Weight 55.08 g/mol [21[7]
Appearance Colorless liquid [1][2][6]
Odor Sweetish, ethereal [11[2][6]
Boiling Point 97 °C (207 °F) [21[7]
Melting Point -93 °C (-135.4 °F) [2]

Flash Point 2 °C (35.6 °F) (Closed Cup) [3]

Vapor Pressure

40 mmHg at 22 °C (71.6 °F)

[7]

Vapor Density

1.9 (Air = 1)

[317]

Specific Gravity 0.782 g/mL at 25 °C [2]
Solubility in Water Soluble [6][7]
Lower Explosive Limit (LEL) 3.1% [2][7]
Upper Explosive Limit (UEL) 14% [7]

Toxicological Data and Exposure Limits

Propionitrile is classified as highly toxic.[7] Exposure through inhalation, ingestion, or skin

contact can be fatal.[3][5] The primary mechanism of toxicity involves the in vivo metabolism of
propionitrile to cyanide, which inhibits cellular respiration.[2]

Parameter Value Species Reference
LDso (Oral) 39 mg/kg Rat [21[3][8]
LDso (Dermal) 128 mg/kg Rabbit [8]

LCso (Inhalation) 3.3 mg/L (4 hours) Rat [8]

Occupational Exposure Limits
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Organization Limit Notes

NIOSH REL TWA 6 ppm (14 mg/m3) 10-hour workshift[2][3][6]
As CN, with skin absorption

OSHA PEL TWA 5 mg/m3

warning[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling propionitrile to prevent exposure.

PPE Category

Specification

Hand Protection

Wear chemical-resistant gloves (e.g., nitrile or
chloroprene). Always inspect gloves before use

and dispose of them properly after handling.[9]

Eye Protection

Chemical splash goggles are required. A face
shield should also be worn when there is a

significant risk of splashing.[10]

Skin and Body Protection

A lab coat must be worn and fully buttoned.[9]
For larger quantities or in case of potential for
significant exposure, a chemical-resistant apron

or suit is recommended.

Respiratory Protection

All work with propionitrile must be conducted in
a certified chemical fume hood.[9] If exposure
limits are likely to be exceeded, a NIOSH-
approved respirator with an organic vapor

cartridge is required.

Laboratory Handling and Storage Protocols

General Handling Protocol

o Preparation: Before starting any work, ensure that all necessary PPE is available and in

good condition. Locate the nearest eyewash station and safety shower.[10]
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» Ventilation: All manipulations of propionitrile must be performed within a certified chemical
fume hood to minimize inhalation exposure.[9]

e Dispensing: Use a grounded and bonded system when transferring propionitrile to prevent
static discharge, which can be an ignition source. Employ non-sparking tools.[1]

e Heating: Avoid heating propionitrile with open flames. Use a heating mantle, steam bath, or
oil bath.

» Hygiene: Do not eat, drink, or smoke in areas where propionitrile is handled.[1] Wash
hands thoroughly after handling the chemical, even if gloves were worn.

o Contamination: Promptly clean any contaminated surfaces. Contaminated clothing should be
removed immediately and decontaminated before reuse.

Storage Protocol

o Container: Store propionitrile in a tightly closed, properly labeled container.[11]

e Location: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of
ignition.[1][3]

e Segregation: Store propionitrile separately from strong oxidizing agents, strong acids,
strong bases, and strong reducing agents.[2]

» Flammability: Store in a designated flammables cabinet.
Spill, Leak, and Waste Disposal Procedures
Spill Cleanup Protocol

o Evacuation and Alerting: In the event of a spill, immediately alert others in the vicinity and
evacuate the area.

« Ignition Sources: Eliminate all sources of ignition (e.g., open flames, hot surfaces, sparks).[1]
o Ventilation: Ensure the area is well-ventilated, preferably within a fume hood.

o PPE: Don the appropriate PPE, including respiratory protection if necessary.
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Containment: For small spills, contain the liquid with an inert absorbent material such as
vermiculite, sand, or earth. Do not use combustible materials like paper towels.

Collection: Using non-sparking tools, carefully collect the absorbed material into a sealable,
labeled container for hazardous waste.[7]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

Large Spills: For large spills, evacuate the laboratory and contact the institution's
environmental health and safety (EHS) office immediately.

Waste Disposal Protocol

Containerization: Collect all propionitrile waste, including contaminated materials, in a
clearly labeled, sealed container.

Segregation: Do not mix propionitrile waste with other waste streams unless explicitly
permitted by your institution's EHS guidelines.

Disposal: Dispose of propionitrile waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations. Burning in a chemical incinerator
with an afterburner and scrubber is a common disposal method.[4]

Emergency Procedures
First Aid Measures

 Inhalation: Move the victim to fresh air immediately.[7] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration (avoid mouth-to-mouth
resuscitation).[6] Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing.[1] Flush the affected skin with
large amounts of water for at least 15 minutes.[1] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1] Seek immediate medical
attention.
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 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with
water and give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.

Firefighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam to extinguish a fire.[1] A water spray can be used to cool fire-exposed containers.[1]

o Hazards: Propionitrile is a flammable liquid, and its vapors can form explosive mixtures with
air.[12] Vapors may travel to a source of ignition and flash back.[1] Containers may explode
when heated.[1] Hazardous combustion products include toxic fumes of nitrogen oxides and
hydrogen cyanide.[1]

» Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[4]

Visual Guides
Logical Workflow for Safe Handling of Propionitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propionitrile: A Comprehensive Technical Guide to
Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769516#propionitrile-safety-and-handling-in-
laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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